2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl}-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of pyrano[2,3-d]pyrimidine-2,4-dione . It is a part of a novel series of analogues that have potential inhibitory activity against PARP-1 . PARP-1 inhibitors are used in combination with DNA damaging cytotoxic agents to compromise the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of N,N-dimethylformamide (DMF) and thiophene to produce 2-thiophene formaldehyde, which then reacts with isopropyl chloroacetate to produce 2-thiophene acetaldehyde . This then reacts with hydroxylamine hydrochloride to produce 2-thiophene acetaldehyde oxime, which is finally reduced to 2-thiophene ethylamine .Molecular Structure Analysis
The molecular structure analysis of such compounds often involves computational methods such as B3LYP/6-311G (2d, p) to calculate HOMO and LUMO energies and their orbital energy gap for estimating chemical stability .Scientific Research Applications
Antitumor Activity
The compound's derivatives have been synthesized and evaluated for their potential as antitumor agents. These studies have shown that certain derivatives possess significant antitumor activity against a variety of cancer cell lines. For example, the design and synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines have demonstrated dual inhibitory action on thymidylate synthase and dihydrofolate reductase, highlighting their potential as potent antitumor agents. These compounds have exhibited nanomolar GI50 values against tumor cells in culture, indicating their strong antitumor efficacy (Gangjee et al., 2009). Similarly, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives were synthesized and showed potent anticancer activity, comparable to doxorubicin, on human cancer cell lines including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
Some derivatives of the compound have demonstrated antimicrobial activities. For instance, a series of pyridines, pyrimidinones, oxazinones, and their derivatives synthesized as antimicrobial agents have shown good antibacterial and antifungal activities. These activities were comparable to streptomycin and fusidic acid, used as reference drugs, indicating their potential as effective antimicrobial agents (Hossan et al., 2012). Another study focused on novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, demonstrating mild antimicrobial activities, which supports the compound's utility in developing new antimicrobial agents (Gomha et al., 2018).
Insecticidal Activity
Research into the insecticidal properties of derivatives incorporating a thiadiazole moiety has shown promising results against the cotton leafworm, Spodoptera littoralis. These findings suggest potential applications in agricultural pest management, highlighting the versatility of the compound's derivatives in various biological activities (Fadda et al., 2017).
Mechanism of Action
Properties
IUPAC Name |
2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S2/c1-14-5-2-3-7-16(14)22-18(25)13-24-17-9-12-29-19(17)20(26)23(21(24)27)10-8-15-6-4-11-28-15/h2-7,9,11-12H,8,10,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CONQUQFXUBNVGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CCC4=CC=CS4)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.